1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ol

• IUPAC Name: 2-(cyclopropylmethyl)-5-thiophen-2-yl-1H-pyrazol-3-one
• InChI: InChI=1S/C11H12N2OS/c14-11-6-9(10-2-1-5-15-10)12-13(11)7-8-3-4-8/h1-2,5-6,8,12H,3-4,7H2
• InChI Key: HAUYNPFLUYAGDO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C(=O)C=C(N2)C3=CC=CS3
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol

Description

The compound “1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ol” is a complex organic molecule that contains a thiophene ring, a pyrazol ring, and a cyclopropyl group. Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. For example, Sharkawy et al. synthesized a series of thiophene incorporating pyrazolone moieties via diazo coupling of diazonium salt of 3-substituted-2-amino-4,5,6,7-tetrahydrobenzo[b]thiophenes with 3-methyl-1H-pyrazol-5(4H)-one, 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one or 3-amino-1H-pyrazol-5(4H)-one.

Molecular Structure Analysis

Thiophene is a five-membered heterocycle that contains one sulfur atom. The molecular structure of “this compound” would include this thiophene ring, along with a pyrazol ring and a cyclopropyl group.

Chemical Reactions Analysis

The synthesis of thiophene derivatives often involves condensation reactions, such as the Gewald reaction. This involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene, a key component of the compound, is a colorless liquid with a benzene-like odor. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Antidepressant Activity

A series of phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides were synthesized and evaluated for their antidepressant activity. One derivative showed significant reduction in immobility time in both forced swimming and tail suspension tests, suggesting potential as an antidepressant medication. The study emphasized the therapeutic utility of thiophene-based pyrazolines with a carbothioamide tail unit for antidepressant applications (Mathew, Suresh, & Anbazhagan, 2014).

Antimicrobial Activity

Novel chitosan Schiff bases derived from heterocyclic moieties, including a thiophene-based pyrazole, were synthesized and characterized. These compounds displayed varied antimicrobial activities against a spectrum of gram-negative and gram-positive bacteria, as well as fungi. This research highlights the potential of thiophene-based pyrazoles in developing antimicrobial agents (Hamed et al., 2020).

Anticancer Activity

A study on bis-pyrazolyl-thiazoles incorporating the thiophene moiety revealed significant anti-tumor activities against hepatocellular carcinoma cell lines. The compounds exhibited promising IC50 values, indicating their potential as anti-tumor agents (Gomha, Edrees, & Altalbawy, 2016).

Opto-electronic Applications

Two novel heterocyclic compounds, including thiophene-based materials, were designed and synthesized for opto-electronic applications. These materials showed promising blue and green emission, indicating their potential use in opto-electronic devices (Ramkumar & Kannan, 2015).

Enzyme Inhibitory Activity

Thiophene-based heterocyclic compounds were evaluated for their enzyme inhibitory activities against acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase. Certain derivatives showed significant inhibitory activity, highlighting the therapeutic potential of thiophene-based compounds in treating diseases related to enzyme dysfunction (Cetin, Türkan, Bursal, & Murahari, 2021).

Future Directions

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.